4-Methoxy-2,3-dimethylbenzenesulfonyl chloride

• IUPAC Name: 4-methoxy-2,3-dimethylbenzenesulfonyl chloride
• InChI: InChI=1S/C9H11ClO3S/c1-6-7(2)9(14(10,11)12)5-4-8(6)13-3/h4-5H,1-3H3
• InChI Key: WYOJSJPQGYIIIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)S(=O)(=O)Cl)OC
• Molecular Formula: C9H11ClO3S
• DSSTOX Substance ID: DTXSID80609393
• Molecular Weight: 234.70 g/mol
• CAS RN: 90416-51-6

Description

4-Methoxy-2,3-dimethylbenzenesulfonyl chloride is a chemical compound with the molecular formula C9H11ClO3S. It is used in various chemical reactions.

Synthesis Analysis

The specific synthesis process of this compound is not mentioned in the available resources.

Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 3 oxygen atoms, and 1 sulfur atom. The InChI code for this compound is 1S/C9H11ClO3S/c1-6-7(2)9(14(10,11)12)5-4-8(6)13-3/h4-5H,1-3H3.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not mentioned in the available resources.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 234.70 g/mol. It has a computed XLogP3-AA value of 2.6, indicating its lipophilicity. It has 0 hydrogen bond donor count and 3 hydrogen bond acceptor count. The topological polar surface area is 51.8 Ų.

Scientific Research Applications

Sulfonation Agent and N-Protecting Group

4-Methoxy-2,3-dimethylbenzenesulfonyl chloride, also known as p-Anisolesulfonyl Chloride, is recognized for its versatility as a sulfonating agent. It is particularly useful for preparing sulfonamides and serves as an effective N-protecting group during chemical synthesis. This compound is available as a solid and can be dissolved in various solvents including acetone, acetonitrile, EtOH, MeOH, and dioxane. Its handling requires precautions due to its corrosive nature and lachrymator properties (Raheja & Johnson, 2001).

Enzyme Inhibition and Computational Studies

A study involved synthesizing a new series of sulfonamides derived from 4-methoxyphenethylamine, which were then tested for their inhibitory effects on acetylcholinesterase. One of the synthesized compounds demonstrated significant inhibitory activity, comparable to Neostigmine methylsulfate. This finding suggests the potential of these sulfonamides as therapeutic agents for conditions like Alzheimer’s disease. Additionally, the study included computational docking studies and kinetic mechanism analysis, highlighting the compound's ability to form a competitive enzyme inhibitor complex (Abbasi et al., 2018).

Dye Intermediate Synthesis

In the field of color chemistry, this compound has been utilized to synthesize dye intermediates containing sulfonamide as a linking group. These intermediates were prepared and characterized using various spectroscopic techniques, showcasing the compound's role in creating colorants with specific properties (Bo, 2007).

Structural Studies and Molecular Interactions

Researchers have explored the molecular structure and interactions of compounds derived from this compound. One study detailed the synthesis and characterization of a compound obtained from condensation with 4-aminoacetophenone. This research provided insights into the molecule's V-shaped conformation and the presence of intramolecular and intermolecular hydrogen bonds, which may influence its reactivity and application in various chemical processes (Kobkeatthawin et al., 2013).

Mechanism of Action

The mechanism of action of 4-Methoxy-2,3-dimethylbenzenesulfonyl chloride is not mentioned in the available resources.

Safety and Hazards

4-Methoxy-2,3-dimethylbenzenesulfonyl chloride is classified as a dangerous compound. The hazard statements include H314, indicating that it causes severe skin burns and eye damage, and H335, indicating that it may cause respiratory irritation.

Future Directions

The future directions of 4-Methoxy-2,3-dimethylbenzenesulfonyl chloride are not mentioned in the available resources.

Synthesis routes and methods

Procedure details

2,3-Dimethylanisole (1 cm3, 7.23 mmol) was dissolved into dichloromethane (4 cm3) and cooled to 0° C. Chlorosulfonyl chloride (2 cm3, 30.0 mmol) was then added dropwise, over 10 min and once the addition was completed the mixture was allowed to warm to room temperature and stirred for a further 45 min. The reaction was then quenched by the slow addition of ice/water (50 cm3, CARE, exotherm) before further dichloromethane (30 cm3) and water (30 cm3) were added and the organic layer was collected. The aqueous layer was washed with dichloromethane (15 cm3) and then organic extracts were combined and washed with saturated aqueous sodium chloride solution (70 cm3) before being dried over sodium sulfate. The solvent was evaporated under reduced pressure to afford title compound (1.6 g, 6.82 mmol, 94% yield).